Cas no 83400-07-1 (2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?))

• Product name: 2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?)
• CAS No: 83400-07-1
• MF: C₂₇H₁₆ClFK₂N₈Na₂O₁₃S₄
• MW: 967.349286079407
• CID: 722362
• PubChem ID: 136075836

2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]diazenyl]-6-[2-(2,5-disulfophenyl)diazenyl]-5-hydroxy-,potassium sodium salt (1:?:?)
• 4-amino-3-[[4-[(5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino]phenyl]azo]-6-[(2,5-disulphophenyl)azo]-5-hydroxynaphthalene-2,7-disulphonic acid, potassium sodium salt
• dipotassium,disodium,(6Z)-4-amino-3-[[4-[(5-chloro-2-fluoro-6-methylpyrimidin-4-yl)amino]phenyl]diazenyl]-6-[(2,5-disulfonatophenyl)hydrazinylidene]-5-oxonaphthalene-2,7-disulfonate
• 4-Amino-3-((4-((5-chloro-2-fluoro-6-methyl-4-pyrimidinyl)amino)phenyl)azo)-6-((2,5-disulphophenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid, potassium sodium salt
• 83400-07-1
• EINECS 280-422-1

• Inchi： InChI=1S/C27H20ClFN8O13S4.2K.2Na/c1-11-21(28)26(33-27(29)31-11)32-13-2-4-14(5-3-13)34-36-23-18(53(45,46)47)8-12-9-19(54(48,49)50)24(25(38)20(12)22(23)30)37-35-16-10-15(51(39,40)41)6-7-17(16)52(42,43)44;;;;/h2-10,38H,30H2,1H3,(H,31,32,33)(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50);;;;/q;4*+1/p-4
• InChI Key： SMERRMFRBDOMKI-UHFFFAOYSA-J
• SMILES： CC1=C(C(=NC(=N1)F)NC2=CC=C(C=C2)N=NC3=C(C=C4C=C(C(=C(C4=C3N)O)N=NC5=C(C=CC(=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])Cl.[Na+].[Na+].[K+].[K+]

Computed Properties

• Exact Mass: 965.8461747g/mol
• Monoisotopic Mass: 965.8461747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 58
• Rotatable Bond Count: 6
• Complexity: 1780
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 396Ų